Cas no 10602-06-9 (Methyl 3-ethynylbenzoate)
Methyl 3-ethynylbenzoate structure
Product Name:Methyl 3-ethynylbenzoate
CAS No:10602-06-9
MF:C10H8O2
MW:160.169322967529
MDL:MFCD08703579
CID:118726
PubChem ID:11275159
Update Time:2025-04-18
Methyl 3-ethynylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-ethynylbenzoate
- 3-ETHYNYL-BENZOIC ACID METHYL ESTER
- Benzoic acid,3-ethynyl-, methyl ester
- 3-ethinylbenzoic acid methyl ester
- 3-Ethynylbenzoic acid methyl ester
- 3-methoxycarbonylphenylacetylene
- methyl-3-ethynylbenzoate
- 3-(Methoxycarbonyl)phenylacetylene
- BENZOIC ACID, 3-ETHYNYL-, METHYL ESTER
- Methyl3-Ethynylbenzoate
- methyl-3-ethynyl benzoate
- AMBZ0195
- DDXZMLZQQWVSRX-UHFFFAOYSA-N
- FCH832372
- AB48503
- AM85468
- SY033191
- A895906
- MFCD08703579
- AKOS006229911
- EN300-1827776
- FS-2417
- DTXSID30460794
- CS-W005738
- Benzoic acid,3-ethynyl-,methyl ester
- 10602-06-9
- SCHEMBL166803
-
- MDL： MFCD08703579
- Inchi： 1S/C10H8O2/c1-3-8-5-4-6-9(7-8)10(11)12-2/h1,4-7H,2H3
- InChI Key： DDXZMLZQQWVSRX-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC=C(C#C)C=1)=O
Computed Properties
- Exact Mass: 160.05200
- Monoisotopic Mass: 160.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 53.5-55 ºC
- Boiling Point: 251.1±23.0 ºC (760 Torr),
- Flash Point: 98.0±20.0 ºC,
- Refractive Index: 1.537
- Solubility: Very slightly soluble (0.18 g/l) (25 º C),
- PSA: 26.30000
- LogP: 1.45450
Methyl 3-ethynylbenzoate Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition：Store at room temperature
Methyl 3-ethynylbenzoate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Methyl 3-ethynylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM157385-5g |
methyl 3-ethynylbenzoate |
10602-06-9 | 95+% | 5g |
$196 | 2021-06-17 | |
| Chemenu | CM157385-10g |
methyl 3-ethynylbenzoate |
10602-06-9 | 95+% | 10g |
$314 | 2021-06-17 | |
| Chemenu | CM157385-25g |
methyl 3-ethynylbenzoate |
10602-06-9 | 95+% | 25g |
$608 | 2021-06-17 | |
| Fluorochem | 047873-250mg |
3-Ethynylbenzoic acid methyl ester |
10602-06-9 | 95% | 250mg |
￡42.00 | 2022-03-01 | |
| Fluorochem | 047873-1g |
3-Ethynylbenzoic acid methyl ester |
10602-06-9 | 95% | 1g |
￡67.00 | 2022-03-01 | |
| Fluorochem | 047873-5g |
3-Ethynylbenzoic acid methyl ester |
10602-06-9 | 95% | 5g |
￡199.00 | 2022-03-01 | |
| Fluorochem | 047873-10g |
3-Ethynylbenzoic acid methyl ester |
10602-06-9 | 95% | 10g |
￡317.00 | 2022-03-01 | |
| Ambeed | A164558-100mg |
Methyl 3-ethynylbenzoate |
10602-06-9 | 97% | 100mg |
$5.0 | 2025-02-21 | |
| Ambeed | A164558-250mg |
Methyl 3-ethynylbenzoate |
10602-06-9 | 97% | 250mg |
$8.0 | 2025-02-21 | |
| Ambeed | A164558-1g |
Methyl 3-ethynylbenzoate |
10602-06-9 | 97% | 1g |
$14.0 | 2025-02-21 |
Methyl 3-ethynylbenzoate Related Literature
-
Anja C. Pauly,Patrick Theato Polym. Chem. 2012 3 1769
-
A. Richter,V. Haapasilta,C. Venturini,R. Bechstein,A. Gourdon,A. S. Foster,A. Kühnle Phys. Chem. Chem. Phys. 2017 19 15172
-
Witold M. Bloch,Ravichandar Babarao,Matthew L. Schneider Chem. Sci. 2020 11 3664
10602-06-9 (Methyl 3-ethynylbenzoate) Related Products
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- 797761-31-0(1,3-Benzenedicarboxylic acid, 5-[2-[4-[2-(4-ethynylphenyl)ethynyl]phenyl]ethynyl]-, 1,3-dimethyl ester)
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- 3034-86-4(Methyl 4-ethynylbenzoate)
- 10602-03-6(Ethyl 4-Ethynylbenzoate)
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